Cas no 3158-55-2 (Phenol,4-amino-3-pentadecyl-)
Phenol,4-amino-3-pentadecyl- structure
Product Name:Phenol,4-amino-3-pentadecyl-
CAS No:3158-55-2
MF:C21H37NO
MW:319.524586439133
CID:308486
PubChem ID:219123
Update Time:2025-04-19
Phenol,4-amino-3-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-amino-3-pentadecyl-
- 4-AMINO-3-PENTADECYLPHENOL
- 4-Amino-3-pentadecyl-phenol
- AC1L5637
- AC1Q79U8
- AR-1G0675
- CTK4G7396
- NSC17
- NSC-17
- DTXSID60276926
- SCHEMBL10067858
- 3158-55-2
-
- Inchi: 1S/C21H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-18-20(23)16-17-21(19)22/h16-18,23H,2-15,22H2,1H3
- InChI Key: JEAQATRYHARRAU-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1)CCCCCCCCCCCCCCC)N
Computed Properties
- Exact Mass: 319.28771
- Monoisotopic Mass: 319.287514804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
- LogP: 7.18930
Phenol,4-amino-3-pentadecyl- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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